Cas no 76877-34-4 (7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin)

• Product Name: 7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin
• CAS No: 76877-34-4
• MF: C₂₂H₂₃IN₂O₃
• MW: 490.334098100662
• MDL: MFCD00467581
• CID: 565110
• PubChem ID: 329768132
• Update Time: 2025-06-09

7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[7-(diethylamino)-4-methyl-2-oxo-2H-1-benzopyran-3-yl]phenyl]-2-iodo-
• 7-Diethylamino-3-[4-(iodoacetamido)phenyl]-4-methylcoumarin
• DCIA
• DCIA [7-Diethylamino-3-(4-(iodoacetamido)phenyl)-4-methylcoumarin]
• N-[4-[7-(diethylamino)-4-methyl-2-oxochromen-3-yl]phenyl]-2-iodoacetamide
• SCHEMBL1551457
• J-100118
• 7-diethylamino-3-((4'-(iodoacetyl)amino)phenyl)-4-methylcoumarin
• N-(4-(7-Diethylamino 4-methylcoumarin-3-yl)phenyl)iodoacetamide
• 7-Diethylamino-3-[4-(iodoacetamido)phenyl]-4-methylcoumarin, BioReagent, suitable for fluorescence, >=85% (HPLC)
• DTXSID90227683
• 76877-34-4
• 7-Diethylamino-3-(4-(iodoacetamido)phenyl)-4-methylcoumarin
• BDA87734
• 7-(diethylamino)-3-[4-((iodoacetyl)amino)phenyl]-4-methylcoumarin
• Acetamide, N-(4-(7-(diethylamino)-4-methyl-2-oxo-2H-1-benzopyran-3-yl)phenyl)-2-iodo-
• 7-diethylamino-3-[(4-(iodoacetyl)amino)phenyl]-4-methylcoumarin
• MFCD00467581
• 7-(Diethylamino)-3-(4-((iodoacetyl)amino)phenyl)-4-methylcoumarin
• Demcpi
• 7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin

• MDL： MFCD00467581
• Inchi： 1S/C22H23IN2O3/c1-4-25(5-2)17-10-11-18-14(3)21(22(27)28-19(18)12-17)15-6-8-16(9-7-15)24-20(26)13-23/h6-12H,4-5,13H2,1-3H3,(H,24,26)
• InChI Key： WIXAQXKQLNRFDF-UHFFFAOYSA-N
• SMILES： ICC(NC1C=CC(=CC=1)C1C(=O)OC2C=C(C=CC=2C=1C)N(CC)CC)=O

Computed Properties

• Exact Mass: 490.075
• Monoisotopic Mass: 490.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.531
• Boiling Point: 658.2°C at 760 mmHg
• Flash Point: 351.9°C
• Refractive Index: 1.67

7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H413
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin

Comprehensive Overview of 7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin (CAS No. 76877-34-4)

7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin (CAS No. 76877-34-4) is a highly specialized fluorescent dye widely used in biochemical and biomedical research. This compound belongs to the coumarin family, known for its excellent photophysical properties, including high quantum yield and photostability. Its unique structure, featuring a diethylamino group and an iodoacetamido moiety, makes it particularly valuable for labeling proteins, peptides, and other biomolecules. Researchers frequently employ this dye in fluorescence microscopy, flow cytometry, and immunoassays due to its strong emission in the visible spectrum.

In recent years, the demand for advanced fluorescent probes like 7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin has surged, driven by breakthroughs in super-resolution microscopy and single-molecule tracking. Scientists are increasingly exploring its applications in live-cell imaging, where its photostability and low cytotoxicity are critical. Additionally, its iodoacetamido group allows for selective thiol-reactive labeling, enabling precise targeting of cysteine residues in proteins. This specificity is particularly valuable in proteomics and drug discovery, where accurate molecular tagging is essential.

The compound’s CAS No. 76877-34-4 is often searched alongside terms like “fluorescent coumarin derivatives” and “thiol-reactive dyes,” reflecting its niche yet growing relevance. With the rise of AI-driven drug design and high-throughput screening, researchers are also investigating its potential in high-content screening (HCS) and multiplexed assays. Its compatibility with common excitation sources (e.g., 405 nm lasers) further enhances its utility in modern lab equipment, making it a versatile tool for both academic and industrial applications.

Another area of interest is the compound’s role in environmental sensing. Recent studies have explored its use in detecting heavy metals and reactive oxygen species (ROS), leveraging its fluorescence quenching properties. This aligns with broader trends in environmental monitoring, where sensitive and selective probes are in high demand. The iodoacetamido functional group also opens doors for bioconjugation strategies, enabling the development of custom biosensors and diagnostic tools.

From a synthetic chemistry perspective, 7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin exemplifies the convergence of organic synthesis and applied spectroscopy. Its synthesis typically involves multi-step reactions, including Pechmann condensation and subsequent functionalization, to achieve the desired photophysical properties. Researchers often optimize these protocols to improve yield and purity, addressing challenges such as solubility and stability in aqueous buffers.

Looking ahead, the compound’s potential in theranostics (therapy + diagnostics) is gaining attention. By integrating its fluorescent properties with targeted drug delivery systems, scientists aim to develop dual-function agents for real-time imaging and treatment. This aligns with the broader shift toward personalized medicine, where precision and real-time monitoring are paramount. As such, CAS No. 76877-34-4 remains a focal point for innovation in bioimaging and molecular diagnostics.

In summary, 7-Diethylamino-3-4-(iodoacetamido)phenyl-4-methylcoumarin is a multifaceted tool with expanding applications in life sciences and materials chemistry. Its combination of fluorescence efficiency, biocompatibility, and chemical versatility ensures its continued relevance in cutting-edge research. Whether for probing cellular dynamics or engineering next-generation sensors, this compound exemplifies the power of molecular design in advancing scientific discovery.